![molecular formula C24H32O7 B1242137 Chrolactomycin](/img/structure/B1242137.png)
Chrolactomycin
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Overview
Description
Chrolactomycin is a natural product found in Streptomyces with data available.
Scientific Research Applications
Antitumor and Antiproliferative Activity : Chrolactomycin has been noted for its significant antitumor and antiproliferative activity. It exhibits potent biological activities against lymphoid leukemia L1210 cells and P388 leukemia cells. This compound's architecture, featuring a tricyclic core and a unique structural complexity, contributes to its biological activity. Despite this, there have been limited reports on the synthesis of this compound, underscoring the need for further research in this area (Tenenbaum et al., 2011).
Antimicrobial Activity : this compound has been identified alongside 6-hydroxythis compound in metabolites produced by an Actinospica strain. It demonstrated antimicrobial activity against Gram-positive bacteria, albeit generally less active than 6-hydroxythis compound. This indicates its potential in the development of new antimicrobial agents (Iorio et al., 2012).
Telomerase Inhibition : this compound was identified as a telomerase inhibitor in a yeast-based assay. It inhibited human telomerase both in a cell-free assay and in a cellular assay. The compound showed antiproliferative activity in cancer cells, linked to telomere shortening. This highlights its potential use in cancer chemotherapy, specifically targeting telomerase (Nakai et al., 2006).
properties
Molecular Formula |
C24H32O7 |
---|---|
Molecular Weight |
432.5 g/mol |
IUPAC Name |
(1S,3S,6S,10R,12R,13R,16S,19S)-16-methoxy-3,10,12-trimethyl-14-methylidene-15,17-dioxo-18,20-dioxatetracyclo[11.5.2.01,6.016,19]icos-4-ene-4-carboxylic acid |
InChI |
InChI=1S/C24H32O7/c1-12-7-6-8-16-10-17(20(26)27)14(3)11-23(16)21-24(29-5,22(28)31-23)19(25)15(4)18(30-21)13(2)9-12/h10,12-14,16,18,21H,4,6-9,11H2,1-3,5H3,(H,26,27)/t12-,13-,14+,16+,18-,21+,23+,24-/m1/s1 |
InChI Key |
PDRSLLCMBAJBJG-NXEQBSQSSA-N |
Isomeric SMILES |
C[C@@H]1CCC[C@H]2C=C([C@H](C[C@@]23[C@H]4[C@](C(=O)C(=C)[C@H](O4)[C@@H](C1)C)(C(=O)O3)OC)C)C(=O)O |
Canonical SMILES |
CC1CCCC2C=C(C(CC23C4C(C(=O)C(=C)C(O4)C(C1)C)(C(=O)O3)OC)C)C(=O)O |
synonyms |
chrolactomycin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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